Cas no 21239-29-2 (Ethyl 3,5-dimethylbenzoate)

• Product Name: Ethyl 3,5-dimethylbenzoate
• CAS No: 21239-29-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00015440
• CID: 51747
• PubChem ID: 88834
• Update Time: 2025-04-18

Ethyl 3,5-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dimethylbenzoate
• 3,5-Dimethylbenzoic acid ethyl ester
• 3,5-Dimethyl-benzoesaeure-aethylester
• 3,5-Dimethylbenzoesaeure-ethylester
• 3,5-dimethyl-benzoic acid ethyl ester
• 3,5-Dimethyl-ethylbenzoat
• EINECS 244-286-7
• AS-58932
• MFCD00015440
• Q63408837
• Benzoic acid, 3,5-dimethyl-, ethyl ester
• FT-0626011
• NS00026819
• Ethyl3,5-dimethylbenzoate
• SCHEMBL4859473
• JRU6AP4TDJ
• AKOS004911127
• 21239-29-2
• DTXSID80175482
• UNII-JRU6AP4TDJ
• CS-0318311
• E82681
• DTXCID3097973
• DB-045517
• ALBB-020964

• MDL： MFCD00015440
• Inchi： 1S/C11H14O2/c1-4-13-11(12)10-6-8(2)5-9(3)7-10/h5-7H,4H2,1-3H3
• InChI Key： IHAAVLXHNOZMBC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(C)C=C(C)C=1)=O
• BRN： 2088978

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1,113 g/cm3
• Boiling Point: 120°C 10mm
• Flash Point: 92°C
• Refractive Index: 1.5090
• PSA: 26.30000
• LogP: 2.48010

Ethyl 3,5-dimethylbenzoate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters